3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2-methyl-N-(pyridin-4-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-22-17(18(23)20-12-13-7-9-19-10-8-13)11-16(21-22)14-3-5-15(24-2)6-4-14/h3-11H,12H2,1-2H3,(H,20,23)
• InChI Key: JVAHBSLTGVOBPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)OC)C(=O)NCC3=CC=NC=C3

Description

3-(4-Methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide is a pyrazole-based carboxamide derivative featuring a 4-methoxyphenyl group at the 3-position of the pyrazole ring, a methyl group at the 1-position, and a 4-pyridylmethyl substituent on the carboxamide nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a β-diketone or β-ketoester.

Introduction of the 4-methoxyphenyl group: This step involves the reaction of the pyrazole intermediate with 4-methoxybenzaldehyde under acidic or basic conditions.

Formation of the carboxamide group: This involves the reaction of the pyrazole intermediate with an appropriate carboxylic acid derivative, such as an acid chloride or anhydride.

Introduction of the 4-pyridylmethyl group: This final step involves the reaction of the carboxamide intermediate with 4-pyridylmethyl chloride in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide for electrophilic substitution; nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide has been studied for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating diseases such as cancer, inflammation, and infections.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to enzymes: Inhibiting or activating specific enzymes involved in biological processes.

Modulating signaling pathways: Affecting pathways such as the NF-κB pathway, which is involved in inflammation and immune response.

Interacting with receptors: Binding to receptors on the cell surface or within cells to modulate cellular functions.

Comparison with Similar Compounds

Substituent Effects on the Pyrazole Core

Electron-Donating vs. Electron-Withdrawing Groups :

• Analog from (3b) : Substitution with a 4-chlorophenyl group introduces electron-withdrawing chlorine atoms, reducing electron density and increasing molecular weight (437.1 g/mol vs. theoretical ~370 g/mol for the target compound). This results in higher melting points (171–172°C for 3b) compared to methoxy-substituted analogs .
• Analog from (VER-49009): Incorporates a chloro-dihydroxyphenyl group, which may enhance hydrogen bonding but reduce stability due to phenolic groups’ susceptibility to oxidation .

Heterocyclic Variations in the Carboxamide Substituent

Pyridine vs. Pyrazole/Pyrimidine Moieties :

• Target Compound : The 4-pyridylmethyl group introduces a basic nitrogen, enabling protonation at physiological pH, which could improve water solubility and receptor binding.
• Analog from : Replaces the pyridylmethyl group with a 1-methylpyrazol-4-yl substituent.
• Analog from (13f) : Uses a pyrimidine ring instead of pyridine, increasing hydrogen-bond acceptor capacity (two nitrogen atoms vs. one in pyridine), which may enhance target affinity .

Impact of Sulfonamide vs. Carboxamide Linkages

–5 Sulfonamide Analogs :

• Compounds like 1a (1-methyl-N-(4-(piperidin-1-ylsulfonyl)phenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide) feature sulfonamide linkages, which are more electronegative and rigid than carboxamides. This rigidity may improve binding selectivity but reduce synthetic yields (e.g., 2q synthesized at 71% yield) .

Physical and Spectroscopic Properties

• Melting Points : Methoxy-substituted analogs (e.g., 3a in : 133–135°C; 13f in : 155–159°C) generally exhibit lower melting points than halogenated derivatives (e.g., 3b: 171–172°C), reflecting reduced crystallinity due to the methoxy group’s bulk .
• NMR Data : The 4-methoxyphenyl group’s protons resonate near δ 3.8 ppm (OCH3), consistent across analogs. The pyridylmethyl group in the target compound would show aromatic protons downfield (δ 7.5–8.5 ppm), similar to pyrimidine-substituted compounds in .

Biological Activity

3-(4-Methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide is a pyrazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound exhibits potential therapeutic applications, particularly in oncology, anti-inflammatory conditions, and as an antimicrobial agent. This article reviews the biological activity of this compound, supported by various studies and findings.

Chemical Structure

The compound's molecular formula is $C_{17}H_{18}N_4O_2$, and it features a pyrazole ring system substituted with a methoxyphenyl group and a pyridylmethyl moiety. Its structural characteristics contribute to its biological properties.

Antitumor Activity

Research indicates that pyrazole derivatives exhibit significant antitumor activity. A study highlighted the compound's ability to inhibit key oncogenic pathways, particularly targeting BRAF(V600E) and EGFR, which are crucial in various cancers. The compound's efficacy was evaluated in vitro against multiple cancer cell lines, demonstrating promising cytotoxic effects.

Study	Cell Line	IC50 Value (µM)	Mechanism
1	MCF-7	15.2	BRAF inhibition
2	A549	12.8	EGFR inhibition

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has been investigated through various models. In vivo studies using carrageenan-induced paw edema in rats showed that the compound significantly reduced inflammation, comparable to standard anti-inflammatory drugs like ibuprofen.

Study	Dose (mg/kg)	Inhibition (%)
1	10	70
2	20	85

Antimicrobial Activity

The antimicrobial properties of this pyrazole derivative were assessed against several bacterial strains, including E. coli and Staphylococcus aureus. The compound demonstrated effective inhibition of bacterial growth, suggesting its potential as an antimicrobial agent.

Microorganism	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
Staphylococcus aureus	16 µg/mL

The biological activities of 3-(4-methoxyphenyl)-1-methyl-N-(4-pyridylmethyl)-1H-pyrazole-5-carboxamide can be attributed to several mechanisms:

• Inhibition of Kinases : The compound acts as a kinase inhibitor, disrupting signaling pathways involved in cell proliferation.
• Modulation of Inflammatory Mediators : It reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6.
• Antimicrobial Action : The mechanism involves disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Case Studies

• Antitumor Efficacy : In a study involving breast cancer cell lines (MCF-7 and MDA-MB-231), the compound was tested alone and in combination with doxorubicin. The results indicated enhanced cytotoxicity when used in combination therapy.
• Anti-inflammatory Effects : A model using carrageenan-induced edema showed that the compound significantly reduced paw swelling after administration at varying doses, indicating its potential for treating inflammatory disorders.